98-80-6

Phenylboronic acid

In Stock

• CAS RN:
• 98-80-6

• Formula:
• C6H7BO2

• InChI:
• InChI=1S/C6H7BO2/c8-7(9)6-4-2-1-3-5-6/h1-5,8-9H

• InChIKey:
• HXITXNWTGFUOAU-UHFFFAOYSA-N

• Benzeneboronic acid is a boronic acid that is used in Mizoroki-Heck and Suzuki-Miyaura coupling reactions.

3,4-Difluorobenzyl chloride

In Stock

• CAS RN:
• 698-80-6

• Formula:
• C7H5ClF2

• InChI:
• InChI=1S/C7H5ClF2/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2

• InChIKey:
• VTGRVYJPIVZZGS-UHFFFAOYSA-N

• 3,4-Difluorobenzyl chloride is a useful research compound. Its molecular formula is C7H5ClF2 and its molecular weight is 162.56 g/mol. The purity is usually 95%.

2-(2-Oxo-1,2-dihydroquinolin-4-yl)acetic acid

In Stock

• CAS RN:
• 21298-80-6

• Formula:
• C11H9NO3

• InChI:
• InChI=1S/C11H9NO3/c13-10-5-7(6-11(14)15)8-3-1-2-4-9(8)12-10/h1-5H,6H2,(H,12,13)(H,14,15)

• InChIKey:
• UXVHMJOEWPQFFT-UHFFFAOYSA-N

• 2-(2-Oxo-1,2-dihydroquinolin-4-yl)acetic acid is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.

2-Oxo-2H-pyran-3-carbonyl chloride

• CAS RN:
• 18398-80-6

• Formula:
• C6H3ClO3

• InChI:
• InChI=1S/C6H3ClO3/c7-5(8)4-2-1-3-10-6(4)9/h1-3H

• InChIKey:
• WWERSJXOSRSZAW-UHFFFAOYSA-N

• 2-Oxo-2H-pyran-3-carbonyl chloride is a useful research compound. Its molecular formula is C6H3ClO3 and its molecular weight is 158.54 g/mol. The purity is usually 95%.

4-Acetyl-4-phenylpiperidine

Usually In Stock

• CAS RN:
• 34798-80-6

• Formula:
• C13H17NO

• InChI:
• InChI=1S/C13H17NO/c1-11(15)13(7-9-14-10-8-13)12-5-3-2-4-6-12/h2-6,14H,7-10H2,1H3

• InChIKey:
• RKHWHRHOEKYEJW-UHFFFAOYSA-N

• 4-Acetyl-4-phenylpiperidine is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.

1-Methoxy-4-(4-propylcyclohexyl)cyclohexane

In Stock

• CAS RN:
• 97398-80-6

• Formula:
• C16H30O

• InChI:
• InChI=1S/C16H30O/c1-3-4-13-5-7-14(8-6-13)15-9-11-16(17-2)12-10-15/h13-16H,3-12H2,1-2H3

• InChIKey:
• JMOYCPSDEMHCFG-UHFFFAOYSA-N

• 1-Methoxy-4-(4-propylcyclohexyl)cyclohexane is a useful research compound. Its molecular formula is C16H30O and its molecular weight is 238.41 g/mol. The purity is usually 95%.

(2,3-dichloro-1H-inden-1-ylidene)malononitrile

• CAS RN:
• 220898-80-6

• Formula:
• C12H4Cl2N2

• InChI:
• InChI=1S/C12H4Cl2N2/c13-11-9-4-2-1-3-8(9)10(12(11)14)7(5-15)6-16/h1-4H

• InChIKey:
• OUWNKQWLOLTVLU-UHFFFAOYSA-N

• (2,3-dichloro-1H-inden-1-ylidene)malononitrile is a useful research compound. Its molecular formula is C12H4Cl2N2 and its molecular weight is 247.08 g/mol. The purity is usually 95%.

4,6-dimethoxy-1H-indole-2-carbohydrazide

In Stock

• CAS RN:
• 474398-80-6

• Formula:
• C11H13N3O3

• InChI:
• InChI=1S/C11H13N3O3/c1-16-6-3-8-7(10(4-6)17-2)5-9(13-8)11(15)14-12/h3-5,13H,12H2,1-2H3,(H,14,15)

• InChIKey:
• QJFXTLCZEVOZTG-UHFFFAOYSA-N

• 4,6-dimethoxy-1H-indole-2-carbohydrazide is a useful research compound. Its molecular formula is C11H13N3O3 and its molecular weight is 235.243. The purity is usually 95%.

N-(4-fluorobenzyl)propan-1-amine

In Stock

• CAS RN:
• 741698-80-6

• Formula:
• C10H14FN

• InChI:
• InChI=1S/C10H14FN/c1-2-7-12-8-9-3-5-10(11)6-4-9/h3-6,12H,2,7-8H2,1H3

• InChIKey:
• QXJDUPVWQCCQKO-UHFFFAOYSA-N

• N-(4-fluorobenzyl)propan-1-amine is a useful research compound. Its molecular formula is C10H14FN and its molecular weight is 167.22 g/mol. The purity is usually 95%.

4-[(2,2-Dimethyl-1,2-dihydrobenzo[f]isoquinolin-4-yl)sulfanyl]aniline

Usually In Stock

• CAS RN:
• 144498-80-6

• Formula:
• C21H20N2S

• InChI:
• InChI=1S/C21H20N2S/c1-21(2)13-19-17-6-4-3-5-14(17)7-12-18(19)20(23-21)24-16-10-8-15(22)9-11-16/h3-12H,13,22H2,1-2H3

• InChIKey:
• HFQLHPYTYXWMIX-UHFFFAOYSA-N

• 4-[(2,2-Dimethyl-1,2-dihydrobenzo[f]isoquinolin-4-yl)sulfanyl]aniline is a useful research compound. Its molecular formula is C21H20N2S and its molecular weight is 332.47. The purity is usually 95%.

[2-(4-Methoxy-phenylamino)-thiazol-4-yl]-acetic acid

In Stock

• CAS RN:
• 335398-80-6

• Formula:
• C12H12N2O3S

• InChI:
• InChI=1S/C12H12N2O3S/c1-17-10-4-2-8(3-5-10)13-12-14-9(7-18-12)6-11(15)16/h2-5,7H,6H2,1H3,(H,13,14)(H,15,16)

• InChIKey:
• VCDNRCBZNCHSTF-UHFFFAOYSA-N

• [2-(4-Methoxy-phenylamino)-thiazol-4-yl]-acetic acid is a useful research compound. Its molecular formula is C12H12N2O3S and its molecular weight is 264.3 g/mol. The purity is usually 95%.

2-(Benzimidazol-1-yl)acetyl chloride

• CAS RN:
• 157198-80-6

• Formula:
• C9H7ClN2O

• InChI:
• InChI=1S/C9H7ClN2O/c10-9(13)5-12-6-11-7-3-1-2-4-8(7)12/h1-4,6H,5H2

• InChIKey:
• VBIVJHWBEGFMPZ-UHFFFAOYSA-N

• 2-(Benzimidazol-1-yl)acetyl chloride, also known as 2-(Benzimidazol-1-yl)acetyl chloride, is a useful research compound. Its molecular formula is C9H7ClN2O and its molecular weight is 194.62 g/mol. The purity is usually 95%.

2-{[1-(2,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid

In Stock

• CAS RN:
• 851398-80-6

• Formula:
• C13H14N2O2S

• InChI:
• InChI=1S/C13H14N2O2S/c1-9-3-4-10(2)11(7-9)15-6-5-14-13(15)18-8-12(16)17/h3-7H,8H2,1-2H3,(H,16,17)

• InChIKey:
• DJWVJRJIHMZNHF-UHFFFAOYSA-N

• 2-{[1-(2,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33. The purity is usually 95%.

N-(3,4-difluorophenyl)-2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]acetamide

In Stock

• CAS RN:
• 872198-80-6

• Formula:
• C28H24F2N2O6

• InChI:
• InChI=1S/C28H24F2N2O6/c1-4-38-18-8-5-16(6-9-18)27(34)20-14-32(15-26(33)31-17-7-10-21(29)22(30)11-17)23-13-25(37-3)24(36-2)12-19(23)28(20)35/h5-14H,4,15H2,1-3H3,(H,31,33)

• InChIKey:
• TYKMDVKGZHSSRC-UHFFFAOYSA-N

• N-(3,4-difluorophenyl)-2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C28H24F2N2O6 and its molecular weight is 522.505. The purity is usually 95%.

6-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937598-80-6

• Formula:
• C15H13N3O3

• InChI:
• InChI=1S/C15H13N3O3/c1-18-14-12(8-16-18)11(15(19)20)7-13(17-14)9-3-5-10(21-2)6-4-9/h3-8H,1-2H3,(H,19,20)

• InChIKey:
• OFUQPGYWBQOQJN-UHFFFAOYSA-N

• 6-(4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C15H13N3O3 and its molecular weight is 283.287. The purity is usually 95%.

tert-Butyl N-(2-oxiranylmethyl)carbamate

In Stock

• CAS RN:
• 115198-80-6

• Formula:
• C8H15NO3

• InChI:
• InChI=1S/C8H15NO3/c1-8(2,3)12-7(10)9-4-6-5-11-6/h6H,4-5H2,1-3H3,(H,9,10)

• InChIKey:
• ZBBGKXNNTNBRBH-UHFFFAOYSA-N

• Tert-Butyl N-(2-oxiranylmethyl)carbamate is a useful research compound. Its molecular formula is C8H15NO3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.

6,8-Di-O-methylcitreoisocoumarin

Usually In Stock

• CAS RN:
• 908098-80-6

• Formula:
• C16H18O6

• InChI:
• InChI=1S/C16H18O6/c1-9(17)4-11(18)7-13-6-10-5-12(20-2)8-14(21-3)15(10)16(19)22-13/h5-6,8,11,18H,4,7H2,1-3H3

• InChIKey:
• JEVUJHJOJYCWTP-UHFFFAOYSA-N

• 6,8-Di-O-methylcitreoisocoumarin is a useful research compound. Its molecular formula is C16H18O6 and its molecular weight is 306.31 g/mol. The purity is usually 95%.

4-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride

In Stock

• CAS RN:
• 1255098-80-6

• Formula:
• C6H12Cl2N4

• 4-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride is a useful research compound. Its molecular formula is C6H12Cl2N4 and its molecular weight is 211.1. The purity is usually 95%.

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2-fluorophenyl)acetamide

In Stock

• CAS RN:
• 1019098-80-6

• Formula:
• C22H21FN6O4S

• InChI:
• InChI=1S/C22H21FN6O4S/c1-31-15-9-8-12(10-16(15)32-2)20-26-21(33-28-20)18-19(24)29(27-22(18)34-3)11-17(30)25-14-7-5-4-6-13(14)23/h4-10H,11,24H2,1-3H3,(H,25,30)

• InChIKey:
• CRQSIQPPQCNDAW-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H21FN6O4S and its molecular weight is 484.51. The purity is usually 95%.

1-(5-Chloro-6-(trifluoromethyl)pyrimidin-4-yl)pyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 1823198-80-6

• Formula:
• C10H9ClF3N3O2

• InChI:
• InChI=1S/C10H9ClF3N3O2/c11-6-7(10(12,13)14)15-4-16-8(6)17-3-1-2-5(17)9(18)19/h4-5H,1-3H2,(H,18,19)/t5-/m0/s1

• InChIKey:
• PHTRNVBSQHBDHH-YFKPBYRVSA-N

• 1-(5-Chloro-6-(trifluoromethyl)pyrimidin-4-yl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H9ClF3N3O2 and its molecular weight is 295.64 g/mol. The purity is usually 95%.

4-(5-Chloro-2-methoxybenzoyl)thiomorpholine-3-carbonitrile

Usually In Stock

• CAS RN:
• 2094598-80-6

• Formula:
• C13H13ClN2O2S

• InChI:
• InChI=1S/C13H13ClN2O2S/c1-18-12-3-2-9(14)6-11(12)13(17)16-4-5-19-8-10(16)7-15/h2-3,6,10H,4-5,8H2,1H3

• InChIKey:
• DZIYSJMVKOBIHI-UHFFFAOYSA-N

• 4-(5-Chloro-2-methoxybenzoyl)thiomorpholine-3-carbonitrile is a useful research compound. Its molecular formula is C13H13ClN2O2S and its molecular weight is 296.77. The purity is usually 95%.

1H,2H,3H,4H,5H-pyrido[3,4-b]azepine dihydrochloride

In Stock

• CAS RN:
• 2138198-80-6

• Formula:
• C9H14Cl2N2

• InChI:
• InChI=1S/C9H12N2.2ClH/c1-2-5-11-9-7-10-6-4-8(9)3-1;;/h4,6-7,11H,1-3,5H2;2*1H

• InChIKey:
• FLFBMWPMLUZYNY-UHFFFAOYSA-N

• 1H,2H,3H,4H,5H-pyrido[3,4-b]azepine dihydrochloride is a useful research compound. Its molecular formula is C9H14Cl2N2 and its molecular weight is 221.13. The purity is usually 95%.

3-Formylimidazo[1,2-a]pyrazine-6-carboxylic acid

Usually In Stock

• CAS RN:
• 2248298-80-6

• Formula:
• C8H5N3O3

• InChI:
• InChI=1S/C8H5N3O3/c12-4-5-1-10-7-2-9-6(8(13)14)3-11(5)7/h1-4H,(H,13,14)

• InChIKey:
• UCHJQYNAEOEJHA-UHFFFAOYSA-N

• 3-Formylimidazo[1,2-a]pyrazine-6-carboxylic acid is a useful research compound. Its molecular formula is C8H5N3O3 and its molecular weight is 191.146. The purity is usually 95%.

[2-(4-Methoxy-phenylamino)-thiazol-4-yl]-acetic acid

• CAS RN:
• 32327-48-3; 335398-80-6

• Formula:
• C12H12N2O3S

• InChI:
• InChI=1S/C12H12N2O3S/c1-17-10-4-2-8(3-5-10)13-12-14-9(7-18-12)6-11(15)16/h2-5,7H,6H2,1H3,(H,13,14)(H,15,16)

• InChIKey:
• VCDNRCBZNCHSTF-UHFFFAOYSA-N

• [2-(4-Methoxy-phenylamino)-thiazol-4-yl]-acetic acid is a useful research compound. Its molecular formula is C12H12N2O3S and its molecular weight is 264.3. The purity is usually 95%.